Cas no 1021209-11-9 (N-benzyl-2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide)

• Product Name: N-benzyl-2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide
• CAS No: 1021209-11-9
• MF: C₂₆H₂₂N₄O₂
• MW: 422.478485584259
• CID: 5381247
• Update Time: 2025-10-24

N-benzyl-2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-4-oxo-N,3-bis(phenylmethyl)-5H-pyrimido[5,4-b]indole-5-acetamide
• N-benzyl-2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

• Inchi： 1S/C26H22N4O2/c31-23(27-15-19-9-3-1-4-10-19)17-30-22-14-8-7-13-21(22)24-25(30)26(32)29(18-28-24)16-20-11-5-2-6-12-20/h1-14,18H,15-17H2,(H,27,31)
• InChI Key： GUZFRGYPLVSPMR-UHFFFAOYSA-N
• SMILES： N1(CC(NCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C2N=CN(CC3=CC=CC=C3)C(=O)C1=2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.35±0.46(Predicted)

Additional information on N-benzyl-2-{3-benzyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}acetamide

N-Benzyl-2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}Acetamide: A Comprehensive Overview

N-Benzyl-2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}Acetamide, identified by the CAS Registry Number 1021209-11-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrimidoindole framework. The structure of this molecule is characterized by a benzyl group attached to the nitrogen atom of the pyrimidoindole system and an acetamide moiety at position 5. This unique combination of functional groups makes it a promising candidate for various applications in drug discovery and development.

The synthesis of N-Benzyl-2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}Acetamide involves a multi-step process that typically includes the formation of the pyrimidoindole core followed by functionalization with the benzyl and acetamide groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic systems has further streamlined the process, making it more efficient and environmentally friendly.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that N-Benzyl-2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}Acetamide exhibits significant inhibitory effects on certain enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy. This activity suggests that the compound could be developed into a potential therapeutic agent for treating cancers with aberrant histone modification patterns.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory and antioxidant activities. Preclinical studies indicate that it can effectively reduce inflammation by modulating cytokine production and inhibiting reactive oxygen species (ROS) generation. These findings underscore its potential as a multi-target therapeutic agent capable of addressing complex disease states where inflammation plays a pivotal role.

The structural features of N-Benzyl-2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}Acetamide contribute significantly to its pharmacokinetic properties. The presence of lipophilic groups such as benzyl moieties enhances its bioavailability, while the polar acetamide group facilitates its solubility in aqueous environments. These characteristics are crucial for designing drugs that can effectively reach their target sites within the body while maintaining stability during circulation.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with its target proteins. Molecular docking studies reveal that the pyrimidoindole core interacts favorably with key residues in the active site of HDACs, while the benzyl group plays a role in stabilizing these interactions through hydrophobic contacts. Such insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, N-Benzyl-2-{3-Benzyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-B]Indol-5-Yl}Acetamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. Its potential as a therapeutic agent is further bolstered by recent research findings that highlight its efficacy in inhibiting key disease-associated enzymes and modulating inflammatory pathways. As ongoing studies continue to unravel its full spectrum of activities and mechanisms of action, this compound stands at the forefront of innovative drug discovery efforts.